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Compound of Interest

Compound Name: 3-Aminobenzothioamide

Cat. No.: B124690 Get Quote

In-depth Technical Guide to 3-
Aminobenzothioamide
For Researchers, Scientists, and Drug Development Professionals

Core Summary
This technical guide provides a comprehensive overview of 3-Aminobenzothioamide, a key

synthetic intermediate in pharmaceutical research and development. The document details its

chemical properties, provides a detailed experimental protocol for its synthesis from 3-

aminobenzonitrile, and explores its application as a precursor in the synthesis of more complex

molecules. Due to a lack of available data, this guide does not cover the direct biological

activity or specific signaling pathway involvement of 3-Aminobenzothioamide itself. Instead, it

focuses on its established role as a chemical building block.

Chemical and Physical Properties
3-Aminobenzothioamide, also known as 3-aminobenzenecarbothioamide, is a stable

crystalline solid. Below is a summary of its key quantitative data.
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Property Value Reference

CAS Number 78950-36-4 [1][2]

Molecular Formula C₇H₈N₂S [1]

Molecular Weight 152.22 g/mol [2]

Melting Point 127-131 °C [3]

Boiling Point (Predicted) 343.4 ± 44.0 °C [3]

Density (Predicted) 1.286 ± 0.06 g/cm³ [3]

pKa (Predicted) 12.91 ± 0.29 [3]

Synthesis of 3-Aminobenzothioamide
The synthesis of primary thioamides from the corresponding nitriles is a well-established

transformation in organic chemistry. One common and effective method involves the reaction of

a nitrile with a source of hydrogen sulfide.

Experimental Protocol: Synthesis from 3-
Aminobenzonitrile
This protocol is a representative method for the synthesis of primary thioamides from nitriles

using sodium hydrogen sulfide.[4]

Materials:

3-Aminobenzonitrile

Sodium hydrogen sulfide hydrate (NaSH·xH₂O)

Diethylamine hydrochloride

N,N-Dimethylformamide (DMF) or a mixture of 1,4-dioxane and water

Ethyl acetate
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Water

Procedure:

In a round-bottom flask, dissolve 3-aminobenzonitrile in an appropriate solvent (DMF or a

1,4-dioxane/water mixture).

Add sodium hydrogen sulfide hydrate and diethylamine hydrochloride to the solution. The

use of solid reagents allows for accurate stoichiometric control and avoids the handling of

gaseous hydrogen sulfide.[4]

Heat the reaction mixture gently. The reaction progress should be monitored by thin-layer

chromatography (TLC). Aromatic nitriles are typically converted rapidly and in high yield.[4]

Upon completion of the reaction, the work-up procedure will depend on the solvent used.

If DMF is used as the solvent, the product may be isolated by precipitation or extraction.

If a water/1,4-dioxane solvent system is used, the product can be isolated via exhaustive

extraction with ethyl acetate, which is particularly useful for thioamides with some aqueous

solubility.[4]

The combined organic extracts are then washed with brine, dried over anhydrous sodium

sulfate, filtered, and concentrated under reduced pressure to yield the crude 3-
Aminobenzothioamide.

The crude product can be further purified by recrystallization or column chromatography.

Applications in Synthesis
3-Aminobenzothioamide serves as a valuable intermediate for the synthesis of various

heterocyclic compounds, which are scaffolds of significant interest in medicinal chemistry. The

thioamide functional group is a versatile handle for constructing sulfur- and nitrogen-containing

rings.

Logical Workflow: Synthesis and Application
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The following diagram illustrates the synthesis of 3-Aminobenzothioamide and its potential

use as a building block for more complex molecules.

Synthesis of 3-Aminobenzothioamide

Application as a Synthetic Intermediate
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Caption: Synthesis of 3-Aminobenzothioamide and its role as a precursor to bioactive

molecules.

Conclusion
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3-Aminobenzothioamide is a key chemical intermediate with significant potential in the

synthesis of pharmaceutically relevant compounds. While direct biological data on this

molecule is scarce, its utility is demonstrated through its role as a precursor to complex

heterocyclic structures. The synthetic protocol provided in this guide offers a reliable method for

its preparation, enabling further research into its applications in drug discovery and

development. Researchers are encouraged to explore the reactivity of 3-
Aminobenzothioamide to unlock new avenues for the synthesis of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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